Disodium;2-[bis[2-[bis(carboxylatomethyl)amino]ethyl]amino]acetate;gadolinium(3+)
Disodium;2-[bis[2-[bis(carboxylatomethyl)amino]ethyl]amino]acetate;gadolinium(3+)
Brand Name:
Vulcanchem
CAS No.:
92923-64-3
VCID:
VC0126446
InChI:
InChI=1S/C14H23N3O10.Gd.2Na/c18-10(19)5-15(1-3-16(6-11(20)21)7-12(22)23)2-4-17(8-13(24)25)9-14(26)27;;;/h1-9H2,(H,18,19)(H,20,21)(H,22,23)(H,24,25)(H,26,27);;;/q;+3;2*+1/p-5
SMILES:
C(CN(CC(=O)[O-])CC(=O)[O-])N(CCN(CC(=O)[O-])CC(=O)[O-])CC(=O)[O-].[Na+].[Na+].[Gd+3]
Molecular Formula:
C14H18GdN3Na2O10
Molecular Weight:
591.5 g/mol
Disodium;2-[bis[2-[bis(carboxylatomethyl)amino]ethyl]amino]acetate;gadolinium(3+)
CAS No.: 92923-64-3
Reference Standards
VCID: VC0126446
Molecular Formula: C14H18GdN3Na2O10
Molecular Weight: 591.5 g/mol
CAS No. | 92923-64-3 |
---|---|
Product Name | Disodium;2-[bis[2-[bis(carboxylatomethyl)amino]ethyl]amino]acetate;gadolinium(3+) |
Molecular Formula | C14H18GdN3Na2O10 |
Molecular Weight | 591.5 g/mol |
IUPAC Name | disodium;2-[bis[2-[bis(carboxylatomethyl)amino]ethyl]amino]acetate;gadolinium(3+) |
Standard InChI | InChI=1S/C14H23N3O10.Gd.2Na/c18-10(19)5-15(1-3-16(6-11(20)21)7-12(22)23)2-4-17(8-13(24)25)9-14(26)27;;;/h1-9H2,(H,18,19)(H,20,21)(H,22,23)(H,24,25)(H,26,27);;;/q;+3;2*+1/p-5 |
Standard InChIKey | ROUMCEKNYIDPPZ-UHFFFAOYSA-I |
SMILES | C(CN(CC(=O)[O-])CC(=O)[O-])N(CCN(CC(=O)[O-])CC(=O)[O-])CC(=O)[O-].[Na+].[Na+].[Gd+3] |
Canonical SMILES | C(CN(CC(=O)[O-])CC(=O)[O-])N(CCN(CC(=O)[O-])CC(=O)[O-])CC(=O)[O-].[Na+].[Na+].[Gd+3] |
Synonyms | USP Gadodiamide Related Compound B; |
PubChem Compound | 9960177 |
Last Modified | Nov 11 2021 |
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